Cas no 2138528-27-3 (tert-butyl 1-(aminomethyl)-2-azabicyclo3.2.0heptane-2-carboxylate)

• Product Name: tert-butyl 1-(aminomethyl)-2-azabicyclo3.2.0heptane-2-carboxylate
• CAS No: 2138528-27-3
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• CID: 4641276
• PubChem ID: 132353735
• Update Time: 2025-10-29

tert-butyl 1-(aminomethyl)-2-azabicyclo3.2.0heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 1-(aminomethyl)-2-azabicyclo[3.2.0]heptane-2-carboxylate
• tert-butyl 1-(aminomethyl)-2-azabicyclo3.2.0heptane-2-carboxylate

• Inchi： 1S/C12H22N2O2/c1-11(2,3)16-10(15)14-7-5-9-4-6-12(9,14)8-13/h9H,4-8,13H2,1-3H3
• InChI Key： RXLDDHKJEYNJNF-UHFFFAOYSA-N
• SMILES： C12(CN)C(CC1)CCN2C(OC(C)(C)C)=O

Additional information on tert-butyl 1-(aminomethyl)-2-azabicyclo3.2.0heptane-2-carboxylate

tert-butyl 1-(aminomethyl)-2-azabicyclo[3.2.0]heptane-2-carboxylate: A Comprehensive Overview

The compound with CAS No 2138528-27-3, known as tert-butyl 1-(aminomethyl)-2-azabicyclo[3.2.0]heptane-2-carboxylate, has garnered significant attention in the field of organic chemistry and drug discovery due to its unique structural features and potential applications. This compound belongs to the class of bicyclic compounds, which are characterized by their rigid and stable frameworks, making them highly valuable in various chemical and biological contexts.

tert-butyl 1-(aminomethyl)-2-azabicyclo[3.2.0]heptane-2-carboxylate is a derivative of the bicyclic system 2-azabicyclo[3.2.0]heptane, which is a nitrogen-containing bicyclic structure with two rings fused together. The presence of the tert-butyl group and the aminomethyl substituent adds complexity to the molecule, enhancing its potential for interaction with biological targets.

Recent studies have highlighted the importance of bicyclic compounds like tert-butyl 1-(aminomethyl)-2-azabicyclo[3.2.0]heptane-2-carboxylate in medicinal chemistry, particularly in the development of bioactive molecules with improved pharmacokinetic properties. The rigid structure of this compound allows for precise control over molecular interactions, making it a promising candidate for drug design.

One of the key aspects of this compound is its bicyclic framework, which provides a platform for further functionalization and modification. Researchers have explored various synthetic routes to access this compound, including ring-closing metathesis and other advanced organic synthesis techniques. These methods have enabled the efficient construction of the bicyclic system, paving the way for further exploration of its chemical and biological properties.

The aminomethyl group in tert-butyl 1-(aminomethyl)-2-azabicyclo[3.2.0]heptane-2-carboxylate introduces additional functionality to the molecule, such as hydrogen bonding capabilities and potential sites for post-synthesis modifications like alkylation or acylation. These features make it an attractive building block for constructing more complex molecules with tailored activities.

In terms of applications, tert-butyl 1-(aminomethyl)-2-azabicyclo[3.2.0]heptane-2-carboxylate has shown promise in several areas, including as a precursor for bioactive agents, as a chiral ligand in asymmetric catalysis, and as a component in advanced materials science research.

Recent advancements in computational chemistry have also contributed to our understanding of this compound's behavior at the molecular level. Quantum mechanical calculations and molecular dynamics simulations have provided insights into its electronic structure, conformational flexibility, and interactions with other molecules.

The synthesis and characterization of tert-butyl 1-(aminomethyl)-2-azabicyclo[3.2.]heptane- carboxylate represent a significant step forward in the development of novel chemical entities with potential applications across multiple disciplines.